VU0486321
VU0486321
VU0486321 is a potent mGlu1 PAM with moderate rat PK (CLp = 13.3. mL/min/kg,t1/2 = 54 min), good free fraction (human fu = 0.05, rat fu =0.03) and excellent CNS penetration (Kp = 1.02).
Brand Name:
Vulcanchem
CAS No.:
1816301-67-3
VCID:
VC0546979
InChI:
InChI=1S/C20H12ClFN2O4/c1-10-7-8-28-17(10)18(25)23-11-5-6-15(13(21)9-11)24-19(26)12-3-2-4-14(22)16(12)20(24)27/h2-9H,1H3,(H,23,25)
SMILES:
FC1=C2C(C(N(C3=CC=C(NC(C4=C(C)C=CO4)=O)C=C3Cl)C2=O)=O)=CC=C1
Molecular Formula:
C20H12ClFN2O4
Molecular Weight:
398.77
VU0486321
CAS No.: 1816301-67-3
Inhibitors
VCID: VC0546979
Molecular Formula: C20H12ClFN2O4
Molecular Weight: 398.77
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1816301-67-3 |
---|---|
Product Name | VU0486321 |
Molecular Formula | C20H12ClFN2O4 |
Molecular Weight | 398.77 |
IUPAC Name | N-(3-chloro-4-(4-fluoro-1,3-dioxoisoindolin-2-yl)phenyl)-3-methylfuran-2-carboxamide |
Standard InChI | InChI=1S/C20H12ClFN2O4/c1-10-7-8-28-17(10)18(25)23-11-5-6-15(13(21)9-11)24-19(26)12-3-2-4-14(22)16(12)20(24)27/h2-9H,1H3,(H,23,25) |
Standard InChIKey | HHRZBUWNLICHOO-UHFFFAOYSA-N |
SMILES | FC1=C2C(C(N(C3=CC=C(NC(C4=C(C)C=CO4)=O)C=C3Cl)C2=O)=O)=CC=C1 |
Appearance | Solid powder |
Description | VU0486321 is a potent mGlu1 PAM with moderate rat PK (CLp = 13.3. mL/min/kg,t1/2 = 54 min), good free fraction (human fu = 0.05, rat fu =0.03) and excellent CNS penetration (Kp = 1.02). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | VU0486321, VU-0486321, VU 0486321 |
Last Modified | Aug 20 2021 |
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